Cas no 2171348-63-1 (6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid)
6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid
- 2171348-63-1
- 6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid
- EN300-1516073
-
- Inchi: 1S/C27H34N2O5/c1-4-24(25(30)28-18(3)11-9-10-17(2)26(31)32)29-27(33)34-16-23-21-14-7-5-12-19(21)20-13-6-8-15-22(20)23/h5-8,12-15,17-18,23-24H,4,9-11,16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t17?,18?,24-/m0/s1
- InChI Key: NBKRGNVOZGMHAK-XCNDVJPKSA-N
- SMILES: O(C(N[C@@H](CC)C(NC(C)CCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1516073-0.05g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid |
2171348-63-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1516073-0.1g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid |
2171348-63-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1516073-0.25g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid |
2171348-63-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1516073-0.5g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid |
2171348-63-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1516073-1.0g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid |
2171348-63-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1516073-2.5g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid |
2171348-63-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1516073-5.0g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid |
2171348-63-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1516073-10.0g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid |
2171348-63-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1516073-50mg |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid |
2171348-63-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1516073-100mg |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid |
2171348-63-1 | 100mg |
$2963.0 | 2023-09-27 |
6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid
Introduction to 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid (CAS No. 2171348-63-1)
6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid, identified by its CAS number 2171348-63-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative moiety, and a heptanoic acid backbone. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.
The Fmoc group is a crucial component in this molecule, serving as a protective group for the amino function during synthetic processes. This protection-deprotection strategy is widely employed in peptide synthesis and pharmaceutical manufacturing, ensuring precise control over the reaction pathway. The fluorenylmethoxycarbonyl moiety enhances the stability of the amino group, preventing unwanted side reactions that could compromise the integrity of the final product. This feature makes the compound particularly valuable in the synthesis of complex peptides and proteins, which are essential in therapeutic applications.
The amine functional group in 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid is another key feature that contributes to its versatility. Amines are fundamental building blocks in organic chemistry and play a critical role in the formation of various biological interactions. In pharmaceuticals, amine groups are often involved in hydrogen bonding, which is essential for the binding affinity between drug molecules and their target receptors. The specific configuration of the amine group in this compound, denoted by (2S), indicates its stereochemical purity, which is crucial for biological activity.
The butanamido moiety further enhances the structural complexity of this compound. This segment introduces a secondary amide bond, which can participate in multiple hydrogen bonding interactions. Such interactions are pivotal in drug-receptor binding and can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug. The presence of an amide group also contributes to the solubility and bioavailability of the compound, making it more suitable for formulation into therapeutic agents.
The heptanoic acid backbone provides additional flexibility and hydrophobicity to the molecule. This feature can be exploited to optimize solubility profiles and improve membrane permeability, which are critical factors in drug delivery systems. The 2-methylheptanoic acid component introduces a branched alkyl chain, which can influence the compound's metabolic stability and interaction with biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid with greater accuracy. These tools allow for virtual screening against large databases of biological targets, facilitating the identification of novel drug candidates. The unique structural features of this compound make it a promising candidate for further investigation in various therapeutic areas.
In particular, studies have shown that compounds with fluorenylmethoxycarbonyl groups exhibit enhanced stability under physiological conditions, making them suitable for long-term therapeutic use. Additionally, the presence of multiple functional groups provides multiple sites for interaction with biological targets, potentially leading to synergistic effects that could improve treatment outcomes.
The synthesis of 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has streamlined the process, making it more efficient and scalable. These advancements have not only improved the accessibility of complex molecules like this one but also reduced costs associated with their production.
From a pharmaceutical perspective, the potential applications of 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid are vast. Its structural features suggest that it could be developed into a lead compound for drugs targeting neurological disorders, inflammatory diseases, or even cancer. The ability to fine-tune its properties through structural modifications offers researchers a high degree of flexibility in designing molecules with specific therapeutic profiles.
Moreover, the growing interest in personalized medicine has highlighted the importance of developing drugs with tailored properties to meet individual patient needs. Compounds like 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid, with their complex structures and multiple functional groups, are well-suited for this purpose. They can be engineered to interact specifically with disease-causing pathways or genetic mutations, offering targeted treatments that minimize side effects.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid will play an increasingly important role in drug discovery and development. Their unique structural features provide a foundation for designing innovative therapeutics that address unmet medical needs across various disease areas.
2171348-63-1 (6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)